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Compound of Interest

Compound Name: usaramine N-oxide

Cat. No.: B10817768

Disclaimer: Specific safety and toxicity data for usaramine N-oxide are limited. This guide is
based on the known high acute toxicity of the compound and general best practices for
handling hazardous chemicals. All procedures must be conducted in a designated laboratory
area by trained personnel, and a comprehensive risk assessment should be performed before
beginning any work.

Hazard Information and Quantitative Data

Usaramine N-oxide is classified as a highly toxic substance.[1] It is fatal if swallowed, in
contact with skin, or if inhaled.[1] The primary hazard classifications are Acute Toxicity 2 (Oral,
Dermal, and Inhalation).[1] Due to its toxicity, all handling procedures should be designed to
minimize any potential for exposure.
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Hazard Identification and Classification

GHS Signal Word Danger[1]

H300: Fatal if swallowed[1] H310: Fatal in
contact with skin[1] H330: Fatal if inhaled[1]

Hazard Statements

P262: Do not get in eyes, on skin, or on
clothing[1] P280: Wear protective gloves/
protective clothing/ eye protection/ face
protection[1] P301 + P310 + P330: IF
SWALLOWED: Immediately call a POISON
CENTER/doctor. Rinse mouth[1] P302 + P352 +
P310: IF ON SKIN: Wash with plenty of water.
Immediately call a POISON CENTER/doctor[1]
P304 + P340 + P310: IF INHALED: Remove

Precautionary Statements

person to fresh air and keep comfortable for
breathing. Immediately call a POISON
CENTER/doctor[1]

6.1A: Combustible, acute toxic Cat. 1 and 2 /

Storage Class ] ]
very toxic hazardous materials[1]

Currently, specific quantitative data such as LD50 values and occupational exposure limits for
usaramine N-oxide are not readily available in the public domain. Pharmacokinetic studies in
rats have been conducted, but these do not establish a safe exposure level for humans.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling usaramine N-oxide to prevent any
contact. The following table outlines the minimum required PPE.
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Body Part Recommended Protection Rationale
To provide robust protection
Double gloving with chemical- against dermal absorption,
resistant gloves. A which is a fatal route of
recommended combination is exposure.[1] Thicker, more
Hands a nitrile inner glove and a resistant outer gloves provide
thicker neoprene or butyl primary protection, while the
rubber outer glove. inner glove offers secondary
protection in case of a breach.
To protect the eyes and face
Eyes/Face Chemical s-afety goggles and a fr-om splashgs of solutions (-)r
full-face shield. airborne particles of the solid
compound.
A chemical-resistant lab coat,
worn over personal clothing. A
disposable, chemical-resistant To prevent contact with skin
Body apron or suit should be worn and contamination of personal

over the lab coat for
procedures with a higher risk

of splashes.

clothing.

Respiratory

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and
particulates is required if
handling the solid form outside
of a certified chemical fume
hood or if there is any risk of

aerosol generation.

To prevent inhalation, which is

a fatal route of exposure.[1]

Feet

Closed-toe, chemical-resistant
shoes. Shoe covers should be
used when there is a

significant risk of spills.

To protect feet from potential

spills.
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Operational Plan: Safe Handling Protocol

All work with usaramine N-oxide must be performed within a certified chemical fume hood to
minimize inhalation risk. The following workflow should be followed:

Preparation

Designate and prepare a work area
within a chemical fume hood.

:

Gather all necessary chemicals,
equipment, and waste containers.

:

Don all required Personal
Protective Equipment (PPE).

Handlin;
\4 e

Carefully weigh or measure
usaramine N-oxide.

:

Prepare solutions within the fume hood.

:

Conduct the experiment, minimizing
the generation of aerosols or dust.

Post—Experil;}ent Cleanup

Decontaminate all surfaces and
equipment with a suitable solvent.

:

Segregate and dispose of all
waste in labeled containers.

:

Doff PPE in the correct order
to avoid self-contamination.

:

Wash hands thoroughly with
soap and water.

Click to download full resolution via product page

A typical experimental workflow for safely handling usaramine N-oxide.

Detailed Methodologies:

e Preparation:

o Clearly demarcate the work area within the fume hood.

o Ensure a chemical spill kit is readily accessible.
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o Prepare labeled waste containers for solid and liquid waste.
e Handling:

o When handling the solid, use techniques that minimize dust generation, such as gentle
scooping rather than pouring.

o If preparing solutions, add the solid to the solvent slowly to avoid splashing.
e Decontamination:

o Wipe down all surfaces and equipment with a solvent that will solubilize usaramine N-
oxide (e.g., methanol or ethanol), followed by a soap and water wash.

o Collect all decontamination materials (e.g., wipes) as hazardous waste.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill Response Inhalation Response Ingestion Response

| Evacuate the immediate area | | Move to fresh air immediately. | | nSe mouh with water. |

Do NOT induce vomiting

: ! :

| Alert others and call for help. | | Seek immediate medical attention. | | Seek immediate medical attention |

l ontact Res
Spill or Release Skin or Eye Contact

If eye contact, flush with water for Flush affected skin with copious. If trained and safe to d
at least 15 minutes and seek medical attention. amounts of water for at least 15 minutes,

' '

Seek immediate medical attention. Follow established spill cleanup procedures.

050,
contain the spill with absorbent material

Click to download full resolution via product page
Emergency response flowchart for incidents involving usaramine N-oxide.
Spill Cleanup:

o For small spills within a fume hood, use a chemical absorbent pad or material to soak up the
substance.
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« For larger spills or spills outside of a fume hood, evacuate the area and contact your
institution's emergency response team.

« All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan

All usaramine N-oxide waste is considered acutely toxic hazardous waste and must be
disposed of according to institutional and regulatory guidelines. Do not dispose of this chemical
down the drain or in regular trash.[3]

Generate Usaramine N-oxide Waste

What is the waste type?

Solid iqui Sharps

Solid Waste
(e.g., contaminated gloves, wipes,
solid compound)

Liquid Waste
(e.g., solutions, decontamination rinses)

Sharps Waste
(e.g., contaminated needles, Pasteur pipettes)

\

Collect in a dedicated, labeled,
leak-proof, and chemically compatible
liquid hazardous waste container.

\

Collect in a dedicated, labeled,
leak-proof solid hazardous waste container.

\

Collect in a designated, puncture-resistant
sharps container for hazardous chemical waste.

Y

.| Store waste containers in a designated
. secondary containment area.

Arrange for pickup and disposal by the
institutional Environmental Health and
Safety (EHS) department.

Click to download full resolution via product page

A simplified decision tree for the disposal of usaramine N-oxide waste.

Disposal Protocol:
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e Segregation: Keep all usaramine N-oxide waste separate from other waste streams.

o Collection: Use designated, clearly labeled hazardous waste containers. Ensure liquid waste
containers are made of a compatible material and are kept closed when not in use.[3]

e Storage: Store waste in a secure, well-ventilated area, away from incompatible materials.

o Disposal: Contact your institution's Environmental Health and Safety (EHS) department to
arrange for proper disposal by a licensed contractor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-usaramine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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